Cas no 1805263-55-1 (3-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805263-55-1
• MF: C₈H₃F₅INO
• MW: 351.012011766434
• CID: 4894653
• Update Time: 2025-05-21

3-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F5INO/c9-7(10)5-4(14)1-3(2-16)15-6(5)8(11,12)13/h1-2,7H
• InChI Key： MHNRAZNOBAUOOU-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)N=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-6-carboxaldehyde

3-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-6-carboxaldehyde

The compound with CAS No. 1805263-55-1, known as 3-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-6-carboxaldehyde, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of multiple fluorinated groups, specifically the difluoromethyl and trifluoromethyl substituents, along with the iodo group, makes this molecule particularly interesting for researchers exploring halogenated aromatic systems.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The carboxaldehyde functional group in this compound further enhances its versatility, as it can participate in various condensation reactions, making it a valuable building block in organic synthesis. For instance, the aldehyde group can be used to form imines or other heterocyclic structures, which are crucial in drug design.

The synthesis of 3-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-6-carboxaldehyde typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the iodination of a pre-synthesized pyridine derivative, followed by the introduction of fluorinated substituents through electrophilic substitution or other fluorination techniques. The challenge lies in maintaining the integrity of the pyridine ring while introducing these substituents without causing unwanted side reactions.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, its structure suggests potential as a lead compound for developing new drug candidates targeting various therapeutic areas. For example, the presence of halogens like iodine and fluorine can influence the molecule's interaction with biological targets, potentially leading to novel bioactive agents. Additionally, its electronic properties make it a candidate for use in materials science, particularly in applications requiring semiconducting materials or advanced organic electronics.

Recent research has also explored the use of this compound in catalytic processes. The combination of electron-withdrawing groups like trifluoromethyl and iodo substituents can create a highly activated pyridine ring system, which is ideal for catalytic cycles involving oxidative transformations or metal-mediated reactions. This has led to investigations into its potential as a catalyst ligand or precursor in asymmetric catalysis.

Furthermore, the compound's stability under various conditions has been a topic of interest. Studies have shown that while it exhibits good thermal stability, its reactivity towards nucleophilic attack on the aldehyde group can be modulated by adjusting reaction conditions or through steric hindrance introduced by substituents on the pyridine ring. This understanding is critical for optimizing its use in synthetic pathways.

In conclusion, 3-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805263-55-1) is a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups and substituents positions it as a valuable tool for researchers seeking to explore new frontiers in organic synthesis, medicinal chemistry, and materials science.